Cas no 1228585-41-8 (4-Amino-2-butoxy-8-[4-(1-pyrrolidinylmethyl)benzyl]-7,8-dihydro-6(5H)-pteridinone)

• Product Name: 4-Amino-2-butoxy-8-[4-(1-pyrrolidinylmethyl)benzyl]-7,8-dihydro-6(5H)-pteridinone
• CAS No: 1228585-41-8
• MF: C₂₂H₃₀N₆O₂
• MW: 410.512604236603
• CID: 4729968
• PubChem ID: 46207830
• Update Time: 2024-11-05

4-Amino-2-butoxy-8-[4-(1-pyrrolidinylmethyl)benzyl]-7,8-dihydro-6(5H)-pteridinone Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-butoxy-8-[4-(1-pyrrolidinylmethyl)benzyl]-7,8-dihydro-6(5H)-pteridinone
• DB-186596
• SCHEMBL13274352
• CHEMBL2424777
• 1228585-41-8
• 4-amino-2-butoxy-8-[[4-(pyrrolidin-1-ylmethyl)phenyl]methyl]-5,7-dihydropteridin-6-one
• 8-(4-((Pyrrolidin-1-yl)methyl)benzyl)-4-amino-2-butoxy-7,8-dihydropteridin-6(5h)-one
• 4-amino-2-butoxy-8-(4-(pyrrolidin-1-ylmethyl)benzyl)-7,8-dihydropteridin-6(5H)-one

• Inchi： 1S/C22H30N6O2/c1-2-3-12-30-22-25-20(23)19-21(26-22)28(15-18(29)24-19)14-17-8-6-16(7-9-17)13-27-10-4-5-11-27/h6-9H,2-5,10-15H2,1H3,(H,24,29)(H2,23,25,26)
• InChI Key： KCMWOPSDBUCRQO-UHFFFAOYSA-N
• SMILES： N1=C2C(NC(=O)CN2CC2=CC=C(CN3CCCC3)C=C2)=C(N)N=C1OCCCC

Computed Properties

• Exact Mass: 410.24302422g/mol
• Monoisotopic Mass: 410.24302422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives